Cas no 1354015-64-7 ([(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester)

• Product Name: [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester
• CAS No: 1354015-64-7
• MF: C₁₃H₂₃ClN₂O₃
• MW: 290.786322832108
• CID: 2159846
• Update Time: 2025-05-19

[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• [(S)-1-(2-chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester
• (S)-tert-Butyl ((1-(2-chloroacetyl)pyrrolidin-2-yl)methyl)(methyl)carbamate
• AM96520
• [(S)-1-(2-Chloroacetyl)pyrrolidin-2-ylmethyl]methylcarbamic acid tert-butyl ester
• [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester

• Inchi： 1S/C13H23ClN2O3/c1-13(2,3)19-12(18)15(4)9-10-6-5-7-16(10)11(17)8-14/h10H,5-9H2,1-4H3/t10-/m0/s1
• InChI Key： SCRURWBOMWYRPW-JTQLQIEISA-N
• SMILES： ClCC(N1CCC[C@H]1CN(C(=O)OC(C)(C)C)C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 341
• Topological Polar Surface Area: 49.8

Additional information on [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester

Chemical Profile of [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354015-64-7)

Compound with the chemical name [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354015-64-7) represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its unique structural framework, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry. The presence of a chiral center at the pyrrolidin-2-ylmethyl moiety and the protective tert-butyl ester group on the carbamic acid moiety contribute to its distinct chemical properties and reactivity, making it a valuable intermediate in synthetic organic chemistry.

The< strong> CAS number 1354015-64-7 provides a unique identifier for this compound, facilitating its recognition and differentiation from other chemical entities. This standardized numbering system is essential for ensuring accurate documentation, regulatory compliance, and seamless integration into databases and literature references. The compound's molecular structure, featuring a pyrrolidinone backbone with substituents that include a chloro-acetyl group and a methyl carbamate protecting group, underscores its versatility in chemical transformations.

In recent years, there has been growing interest in the development of chiral auxiliaries and ligands that can enhance the enantioselectivity of catalytic reactions. The< strong>S-configured stereochemistry of this compound makes it particularly useful in asymmetric synthesis, where precise control over molecular handedness is crucial for achieving high yields of enantiomerically pure compounds. Such compounds are often employed in the synthesis of biologically active molecules, including pharmaceuticals that exhibit specific stereoselective interactions with biological targets.

The< strong>2-Chloro-acetyl substituent on the pyrrolidinone ring introduces a region of electrophilic reactivity, which can be exploited in various synthetic strategies. This functionality is commonly utilized in peptide mimetics and other peptidomimetic scaffolds, where it serves as a key site for further derivatization. Additionally, the tert-butyl ester group on the carbamic acid moiety provides stability to the compound under various reaction conditions while also serving as a removable protecting group in multi-step syntheses.

Recent advancements in computational chemistry have enabled researchers to predict and optimize the properties of such compounds with greater accuracy. Molecular modeling studies have shown that< strong>[(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester exhibits favorable solubility parameters and metabolic stability, making it an attractive candidate for further development as a pharmaceutical intermediate. These computational insights have guided experimental efforts toward optimizing synthetic routes and improving yields.

The compound's potential applications extend beyond traditional pharmaceuticals into areas such as agrochemicals and specialty chemicals. Its structural features make it amenable to modifications that could yield novel bioactive molecules with enhanced efficacy or reduced toxicity profiles. For instance, derivatives of this compound have been explored as potential inhibitors of enzyme targets involved in metabolic pathways relevant to diseases such as diabetes and obesity.

In conclusion, [(S)-1-(2-Chloro-acetyl)-pyrrolidin-2-ylmethyl]-methyl-carbamic acid tert-butyl ester (CAS No. 1354015-64-7) represents a promising chemical entity with diverse applications in synthetic chemistry and drug development. Its unique structural attributes, coupled with recent advancements in computational and experimental methodologies, position it as a valuable building block for future innovations in medicinal chemistry.